Cas no 3537-60-8 (1,3-Benzenediaceticacid, 2,4,6-trimethyl-)

• Product Name: 1,3-Benzenediaceticacid, 2,4,6-trimethyl-
• CAS No: 3537-60-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 295949
• PubChem ID: 56972281
• Update Time: 2025-04-19

1,3-Benzenediaceticacid, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediaceticacid, 2,4,6-trimethyl-
• m-Benzenediaceticacid, 2,4,6-trimethyl- (7CI,8CI)
• 2-[3-(carboxymethyl)-2,4,6-trimethylphenyl]acetic acid
• 3537-60-8
• J-800211
• DTXSID40719346
• J-640209
• 2,2'-(2,4,6-Trimethyl-1,3-phenylene)diacetic acid

• Inchi： 1S/C13H16O4/c1-7-4-8(2)11(6-13(16)17)9(3)10(7)5-12(14)15/h4H,5-6H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： ZJQSBNYDKHVJJJ-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC(C)=C(CC(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6